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Compound of Interest

N-methyl-4-phenyl-1,3-thiazol-2-
Compound Name:

amine
CAS No.: 6142-11-6
Cat. No.: B2789229

Get Quote

Executive Summary

In drug discovery, the molecular formula CLOH10N2S corresponds to several
pharmacologically active scaffolds, including 2-amino-4-phenylthiazole and various thiophene-
pyrimidine derivatives. While High-Resolution Mass Spectrometry (HRMS) confirms molecular
identity, it cannot definitively validate bulk purity.

This guide focuses on the Elemental Analysis (EA) of CLOH10N2S. We compare the industry-
standard Automated Dynamic Flash Combustion against the classical Schoniger Oxygen Flask
method and HRMS. We provide a specific protocol for overcoming the "Sulfur Memory
Effect"—a common source of failure in automated C10H10N2S analysis—using Vanadium
Pentoxide (

) additives.

The Theoretical Standard (The Calculation)
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Before any experimental validation, the theoretical "Gold Standard"” must be established. For a
compound with the molecular formula C10H10N2S, the stoichiometric breakdown is as follows:

Atomic Weights (IUPAC 2022):
e C:

g/mol

g/mol

g/mol

e S
g/mol [1]

Molecular Weight Calculation:

Target Composition & Acceptance Criteria

Most peer-reviewed journals (e.g., J. Med. Chem.) require experimental values to be within

of the theoretical value.

Mass Contribution Acceptable Range (

Element Theoretical %
(g/mol) )
Carbon 63.13%
Hydrogen 5.30%
Nitrogen 14.72%
Sulfur 16.85%
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Comparative Methodology: Choosing the Right Tool

Validation of sulfur-containing heterocycles presents unique challenges. Below is a data-driven
comparison of the three primary methodologies.

Table 1: Performance Matrix

- Automated CHNS Schoniger Flask HRMS (Orbitrap/Q-
eature

(Dynamic Flash) (Titration) TOF)

) o Precise )
] - Bulk Purity Validation Molecular Identity &

Primary Utility Sulfur/Halogen

(>95%) o Isotope Pattern

Quantitation

Ultra-low ( High ( Negligible (
Sample Req.

mg) mg) mg)

Good (Requires Excellent (Gold o
Sulfur Accuracy Poor (Qualitative only)

additive) Standard)

High ( Low (
Throughput High

mins/sample) hour/sample)
nterf Incomplete | )
nterferences : : on suppression

formation (low bias) combustion (soot) PP
Cost/Sample Low High (Labor intensive)  Medium

Strategic Decision Workflow

Use the following logic flow to determine the appropriate method for your C10H10N2S sample.
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Start: CI0H10N2S Sample

Sample Amount Available?

HRMS (ldentity Only) Automated CHNS
Cannot prove bulk purity (Dynamic Flash)

Are S values low
(>0.4% deviation)?

Pass: Submit for Publication Fail: Suspect Incomplete Oxidation

Schoniger Flask
(Manual Titration)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the analytical method based on sample availability and
sulfur data integrity.

Deep Dive Protocol: Automated CHNS with
Additives
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For C10H10N2S, standard combustion often yields low Sulfur results (e.g., 16.2% instead of
16.85%) due to the formation of stable metal sulfates in the ash or adsorption of

in the system.

The Solution: Use Vanadium Pentoxide (

) as a combustion aid.[2][3] It acts as an oxygen donor and flux, ensuring complete release of
Sulfur as

Experimental Workflow

Equipment: Thermo Scientific FlashSmart, Elementar vario EL cube, or equivalent.

Step 1: Sample Preparation
¢ Drying: Dry the C10H10N2S sample in a vacuum oven at

for 4 hours. Reason: Thiazoles can be hygroscopic; water weight distorts %C and %N
calculations.

» Weighing: Weigh
mg of sample into a tin capsule using a microbalance (readability
mgQ).

Step 2: The Additive Strategy (Critical)
* Add

: Add
mg of Vanadium Pentoxide powder directly over the sample in the tin capsule.
o Sealing: Fold the tin capsule tightly to exclude atmospheric nitrogen.

Step 3: Instrument Parameters

e Furnace Temperature:
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(Left) /
(Right/Reduction).
o Carrier Gas: Helium (
mL/min).
e Oxygen Injection:
mL (extended loop) to ensure excess
for the sulfur.
e Cycle Run Time:
seconds (extended to allow

elution).

Step 4: The Reaction Pathway

Understanding the chemistry inside the combustion tube is vital for troubleshooting.

Role of V205

V205 melts at 690°C,
cracking the organic matrix
1 and preventing sulfate formation.
d

Reduction Tube Separation

(Copper, 600°C)

Combustion Oxidation

(950°C + 02)

C10H10N2S
+ V205

Analyte Gas
C02, H20, N2, SO2

NOx -> N2
C02, H20, NOx, SO3 -> S02
S02, SO3

Click to download full resolution via product page

Figure 2: The chemical pathway within the analyzer. Note the reduction step where excess
oxygen is removed and NOX is converted to N2.
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Data Interpretation & Troubleshooting

When analyzing C10H10N2S, results often deviate due to specific chemical properties.

Case Study: 2-amino-4-phenylthiazole

Scenario: You synthesized the compound, but the EA report comes back as:

C: 63.05% (Pass)

H: 5.40% (Pass)

N: 14.65% (Pass)

S:15.90% (Fail - Low)
Root Cause Analysis:
e Incomplete Oxidation: Sulfur was trapped in the ash as a sulfate. Fix: Increase

ratio.

o Adsorption Hysteresis:

is "sticky" and adheres to the separation column or water trap. Fix: Run a "Sulfanilamide”
standard (high S) immediately before your sample to prime the active sites.

Validation Checklist
Blank Run: Is the Nitrogen baseline zero?
K-Factor: Did the Sulfanilamide standard (C=41.84%, S=18.62%) read within
?
Additive: Was

or
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used?

Result: Are all elements within
of the theoretical CL10H10N2S values?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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